Cas no 2451256-47-4 (Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate)

Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate is a fluorinated heterocyclic compound featuring an imidazopyridine core with a chloro-substitution at the 8-position and a difluoromethyl group at the 2-position. The ethyl ester moiety enhances its solubility and reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group contributes to improved metabolic stability and bioavailability, while the chloro-substitution offers selectivity in further functionalization. This compound is particularly valuable in the development of bioactive molecules, including potential antimicrobial and anti-inflammatory agents. Its well-defined structure and synthetic flexibility make it a useful building block for medicinal chemistry research and fine chemical applications.
Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate structure
2451256-47-4 structure
Product Name:Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
CAS No:2451256-47-4
MF:C11H9ClF2N2O2
MW:274.651168584824
CID:5175145
Update Time:2026-03-04

Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
    • Inchi: 1S/C11H9ClF2N2O2/c1-2-18-11(17)8-7(9(13)14)15-10-6(12)4-3-5-16(8)10/h3-5,9H,2H2,1H3
    • InChI Key: MRLGSIHWKQFKDE-UHFFFAOYSA-N
    • SMILES: C12=NC(C(F)F)=C(C(OCC)=O)N1C=CC=C2Cl

Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC301044-250mg
Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
2451256-47-4
250mg
£120.00 2025-02-21
Apollo Scientific
PC301044-1g
Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
2451256-47-4
1g
£360.00 2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1587350-250mg
Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
2451256-47-4 98%
250mg
¥1244 2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1587350-1g
Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
2451256-47-4 98%
1g
¥3453 2023-03-11
abcr
AB598242-250mg
Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate; .
2451256-47-4
250mg
€253.60 2024-07-24
abcr
AB598242-1g
Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate; .
2451256-47-4
1g
€680.80 2024-07-24

Additional information on Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate

Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2451256-47-4): A Comprehensive Overview

Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2451256-47-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, has been extensively studied for its potential applications in medicinal chemistry. The presence of both chloro and difluoromethyl substituents in its molecular structure imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery.

The imidazo[1,2-a]pyridine core of this compound is a well-documented scaffold in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, the 8-chloro and 2-(difluoromethyl) groups play a crucial role in modulating the pharmacological activity of the molecule. These substituents not only enhance the metabolic stability of the compound but also contribute to its binding affinity towards specific enzymes and receptors. This dual functionality makes Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate a promising candidate for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new compounds with enhanced efficacy and reduced side effects. Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate has been investigated as a potential lead compound for various therapeutic applications. Its structural features align well with the requirements for molecules targeting inflammatory pathways, making it particularly relevant in the context of chronic diseases such as arthritis and autoimmune disorders. The compound's ability to modulate key inflammatory mediators has been highlighted in several preclinical studies.

One of the most compelling aspects of Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. The compound's imidazo[1,2-a]pyridine core is known to exhibit inhibitory activity against several kinases, particularly those involved in tumor growth and progression. Preliminary studies have demonstrated that this compound can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation.

The synthesis of Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the chloro and difluoromethyl groups is particularly critical and must be carefully optimized to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve the desired molecular structure efficiently.

The pharmacokinetic properties of Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate have also been thoroughly evaluated. Studies have shown that the compound exhibits good oral bioavailability and moderate tissue distribution upon administration. This suggests that it could be suitable for systemic delivery as an oral therapeutic agent. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at moderate doses, although further research is needed to fully assess its safety profile.

The development of novel drug candidates often involves extensive collaboration between academic researchers and pharmaceutical companies. Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate represents an excellent example of such collaboration, where academic insights into molecular design have been translated into potential clinical candidates by industry partners. This synergy between academia and industry is crucial for advancing drug discovery efforts and bringing new therapies to patients more quickly.

As our understanding of biological pathways continues to evolve, so does our ability to design molecules that target these pathways with high specificity. Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate exemplifies this progress by demonstrating how structural modifications can enhance pharmacological activity while minimizing off-target effects. Future studies will likely focus on optimizing this compound's properties through structure-based drug design approaches.

The impact of computational chemistry on modern drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding interactions between Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate and its target proteins. These predictions have guided synthetic efforts and helped identify potential analogs with improved properties. As computational methods continue to improve, they will play an increasingly important role in accelerating the drug discovery process.

In conclusion, Ethyl 8-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2451256-47-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents targeting various diseases. With ongoing research efforts focused on optimizing its pharmacological properties and exploring new applications, this compound represents an exciting opportunity for advancing medical science.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk